Cas no 885271-32-9 (2H-1-Benzopyran-3-carbonitrile,6,8-dibromo-)

2H-1-Benzopyran-3-carbonitrile,6,8-dibromo- structure
885271-32-9 structure
Product Name:2H-1-Benzopyran-3-carbonitrile,6,8-dibromo-
CAS No:885271-32-9
MF:C10H5Br2NO
MW:314.960800886154
CID:710810
PubChem ID:53408340
Update Time:2025-04-19

2H-1-Benzopyran-3-carbonitrile,6,8-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile,6,8-dibromo-
    • 6,8-DIBROMO-2H-CHROMENE-3-CARBONITRILE
    • 2H-1-Benzopyran-3-carbonitrile,6,8-dibromo
    • AB18661
    • C10H5Br2NO
    • 6,8-Dibromo-2H-1-benzopyran-3-carbonitrile
    • 885271-32-9
    • DTXSID80696223
    • DB-368952
    • Inchi： 1S/C10H5Br2NO/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-3H,5H2
    • InChI Key： UNBJABPYHGUFEQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC2C=C(C#N)COC=21)Br

Computed Properties

  • Exact Mass: 312.87400
  • Monoisotopic Mass: 312.874
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.51098

2H-1-Benzopyran-3-carbonitrile,6,8-dibromo- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-3-carbonitrile,6,8-dibromo- Pricemore >>

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